Cas no 1598877-44-1 (Quinoline, 5-bromo-4-chloro-8-fluoro-3-nitro-)

• Product Name: Quinoline, 5-bromo-4-chloro-8-fluoro-3-nitro-
• CAS No: 1598877-44-1
• MF: C₉H₃BrClFN₂O₂
• MW: 305.487723588943
• CID: 5265545
• Update Time: 2025-11-02

Quinoline, 5-bromo-4-chloro-8-fluoro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-8-fluoro-3-nitroquinoline
• Quinoline, 5-bromo-4-chloro-8-fluoro-3-nitro-

• Inchi： 1S/C9H3BrClFN2O2/c10-4-1-2-5(12)9-7(4)8(11)6(3-13-9)14(15)16/h1-3H
• InChI Key： IGWRRHMLVURNJW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=C(C(=CN=2)[N+](=O)[O-])Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 291
• XLogP3: 3.4
• Topological Polar Surface Area: 58.7

Additional information on Quinoline, 5-bromo-4-chloro-8-fluoro-3-nitro-

Comprehensive Overview of Quinoline, 5-bromo-4-chloro-8-fluoro-3-nitro- (CAS No. 1598877-44-1)

Quinoline, 5-bromo-4-chloro-8-fluoro-3-nitro- (CAS No. 1598877-44-1) is a highly specialized halogenated nitroquinoline derivative with significant applications in pharmaceutical research and material science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial utility. The presence of multiple halogen substituents (bromo, chloro, and fluoro) and a nitro group on the quinoline backbone enhances its reactivity and potential for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

The molecular formula of Quinoline, 5-bromo-4-chloro-8-fluoro-3-nitro- is C₉H₄BrClFNO₂, with a molecular weight of approximately 305.49 g/mol. Its structural complexity and unique substitution pattern contribute to its distinct physicochemical properties, including solubility, stability, and reactivity. Researchers often utilize this compound as a building block for the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents, agrochemicals, and functional materials.

In recent years, the demand for halogenated quinolines like Quinoline, 5-bromo-4-chloro-8-fluoro-3-nitro- has surged due to their role in drug discovery programs targeting infectious diseases, cancer, and neurological disorders. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a promising candidate for medicinal chemistry applications. Additionally, its nitro group offers opportunities for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening.

From an industrial perspective, Quinoline, 5-bromo-4-chloro-8-fluoro-3-nitro- is often employed in the synthesis of advanced materials, including organic semiconductors and luminescent compounds. Its electron-withdrawing substituents enhance its electronic properties, making it suitable for applications in optoelectronics and photovoltaic devices. Researchers are also exploring its potential in catalysis and coordination chemistry, where its unique structure can facilitate novel reaction pathways.

The synthesis of Quinoline, 5-bromo-4-chloro-8-fluoro-3-nitro- typically involves multi-step reactions, including halogenation and nitration of the quinoline core. Advanced purification techniques, such as column chromatography and recrystallization, are employed to ensure high purity and yield. Analytical methods like HPLC, NMR, and mass spectrometry are critical for characterizing the compound and verifying its structural integrity.

Given the growing interest in sustainable chemistry, researchers are also investigating greener synthetic routes for Quinoline, 5-bromo-4-chloro-8-fluoro-3-nitro-. Techniques such as microwave-assisted synthesis and catalytic methods are being explored to reduce waste and energy consumption. These efforts align with the broader trend toward green chemistry and environmentally friendly manufacturing processes.

In conclusion, Quinoline, 5-bromo-4-chloro-8-fluoro-3-nitro- (CAS No. 1598877-44-1) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it a focal point for ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.